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Compound of Interest

Compound Name: 2-Methylbutanal

Cat. No.: B044139

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 2-Methylbutanal.

This guide provides immediate, procedural, and step-by-step guidance for the safe handling of
2-Methylbutanal in a laboratory setting. Adherence to these protocols is critical to ensure
personal safety and minimize environmental impact.

Key Physical and Chemical Properties

Understanding the properties of 2-Methylbutanal is the first step in safe handling. This highly
flammable liquid and its vapor can cause serious eye irritation and may lead to an allergic skin
reaction.[1]
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Property Value

CAS Number 96-17-3

Molecular Formula CsH100

Appearance Light yellow liquid

Odor Pungent

Boiling Point 90-92°C/194-197.6 °F
Flash Point 4°C/39.2°F

Vapor Density Heavier than air

Source: Fisher Scientific, 2000[2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory when handling 2-
Methylbutanal.
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PPE Category Specifications and Procedures

Weatr tightly fitting safety goggles. For splash
hazards, a face shield in addition to goggles is

Eye and Face Protection required.[1] All eye and face protection must
comply with OSHA's 29 CFR 1910.133 or
European Standard EN166.

Chemical-resistant, impervious gloves must be
) worn.[3] Material selection should be based on
Hand Protection ) ]
permeation and degradation data for 2-

Methylbutanal.

Wear impervious clothing and a protective suit
) ] to prevent skin contact, especially during
Skin and Body Protection ] )
abnormal processing.[3] A lab coat or apron is

the minimum requirement.

Use a respirator with an appropriate filter (e.g.,

A-type) when vapors or aerosols are generated.
Respiratory Protection [3] For higher concentrations or in poorly

ventilated areas, a self-contained breathing

apparatus (SCBA) is necessary.[3][4]

Important: Always inspect PPE for integrity before use. Contaminated clothing should be
removed immediately and laundered before reuse.[1]

Operational Plan: From Receipt to Disposal

Follow these step-by-step procedures for the safe handling of 2-Methylbutanal at every stage.

Receiving and Storage

 Inspect: Upon receipt, inspect the container for any signs of damage or leaks.

o Store Securely: Store in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[1] The storage area should be locked.[1]
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Inert Atmosphere: Handle and store under an inert gas like nitrogen, as the substance is air-
sensitive.

Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][2]

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and strong
reducing agents.[2]

Handling and Use

Ventilation: Always use 2-Methylbutanal in a well-ventilated area or in a chemical fume
hood.[2]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[2] Do not breathe vapors or
mists.[1]

Spark-Proof Tools: Use only non-sparking tools and explosion-proof equipment.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[1]

Spill Management

Evacuate: In case of a spill, evacuate the area and remove all ignition sources.[5]

Containment: For small spills, absorb with an inert, non-combustible material like dry earth or
sand.[4] Do not use combustible materials such as sawdust.[1]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it in a
suitable, closed container for disposal.[4]

Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal

Hazardous Waste: 2-Methylbutanal and its containers are considered hazardous waste and
must be disposed of accordingly.[6]
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» Approved Facility: Dispose of contents and containers at an approved waste disposal plant.
[2] Do not dispose of it in the sewer system.[2]

e Regulations: Follow all local, regional, and national regulations for hazardous waste
disposal.[7]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If the
Inhalation ]
person feels unwell, call a poison center or

physician.[2]

Immediately take off all contaminated clothing.
) Rinse the skin with plenty of water and soap.[1]
Skin Contact L ;
If skin irritation or a rash occurs, seek medical

attention.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) . L

do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice.[2]

Rinse the mouth with water. Do NOT induce
Ingestion vomiting.[8] Immediately call a poison center or

physician.[8]

In case of a fire, use alcohol-resistant foam, dry chemical, or carbon dioxide.[3] Do not use a
solid water stream.[3] Firefighters should wear a self-contained breathing apparatus.[3]

Experimental Workflow and Safety Protocols
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Caption: Workflow for Safe Handling of 2-Methylbutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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